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Compound of Interest

Compound Name: 2-Octenal

Cat. No.: B7770461

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 2-Octenal, a reactive aldehyde used in various industrial applications. The
information presented herein is intended to equip researchers, scientists, and drug
development professionals with the necessary knowledge to handle this chemical responsibly

and mitigate potential health risks.

Chemical and Physical Properties

2-Octenal, specifically the trans-2-Octenal isomer, is a colorless to pale yellow liquid with a
characteristic fatty, green, and slightly citrus-like odor.[1] It is classified as a combustible liquid
and is soluble in alcohol and fixed oils, but not miscible or difficult to mix in water.[2][3]
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Property Value References
Chemical Formula C8H140 [2][4]
Molar Mass 126.20 g/mol [5]
CAS Number 2548-87-0 (trans-isomer) [41[5]
Appearance C.:Ieér, colorless to pale yellow 4]
liquid

Density 0.846 g/mL at 25°C [2][6]
Boiling Point 84-86°C at 19 mmHg [2][6]
Flash Point 66 °C (150.8 °F) - closed cup [6]
Vapor Density >1 (vs air) [6]
Refractive Index n20/D 1.45 [2][6]

Not miscible or difficult to mix
Solubility in water. Soluble in alcoholand  [2]

fixed oils.

Hazard Identification and Classification

2-Octenal is classified as a hazardous substance. It is a combustible liquid and is irritating to
the skin, eyes, and respiratory system.[4][5][7] Prolonged or repeated exposure may cause
skin sensitization.[7]
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Hazard GHS Hazard
. Category
Classification Statement

References

H227: Combustible

Flammable Liquid Category 4 o [3]1[5]

liquid
. o H315: Causes skin

Skin Irritation Category 2 S [415]

irritation
o H319: Causes serious

Eye Irritation Category 2A S [4115]
eye irritation

Specific Target Organ

Toxicity - Single H335: May cause

. Category 3 : N [5]
Exposure (Respiratory respiratory irritation
Irritation)

Toxicological Information

The toxicity of 2-Octenal, as an a,3-unsaturated aldehyde, is primarily attributed to its

electrophilic nature, allowing it to react with biological nucleophiles such as proteins and DNA.

This reactivity is the basis for its irritant and sensitizing properties.

Acute Toxicity

Quantitative data for the acute toxicity of trans-2-Octenal is not consistently available across

various safety data sheets, with many indicating "no data available".[8][9] For structurally

similar a,3-unsaturated aldehydes, such as trans-2-hexenal, the following values have been

reported and may be considered for read-across purposes:

Endpoint Value Species Reference
Oral LD50 780 mg/kg Rat [10]
Dermal LD50 600 mg/kg Rabbit [10]

Irritation and Sensitization
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trans-2-Octenal is a known skin and eye irritant.[4][5] Studies on analogous a,-unsaturated
aldehydes confirm their irritant properties.[11] Furthermore, there is potential for skin
sensitization upon repeated contact.[7]

Genotoxicity

While some a,B-unsaturated aldehydes have shown mutagenic potential in the Ames test,
particularly in Salmonella typhimurium strain TA100, the mutagenicity tends to decrease with
increasing chain length.[12] Specific Ames test results for 2-Octenal are not readily available in
the searched literature.

Mechanism of Toxicity: Signaling Pathways

The toxicity of a,B-unsaturated aldehydes is linked to their ability to induce cellular stress and
activate specific signaling pathways.

Keapl-Nrf2-ARE Pathway: As electrophiles, a,B-unsaturated aldehydes can react with cysteine
residues on the Keapl protein.[13][14] This modification disrupts the Keap1-Nrf2 complex,
leading to the stabilization and nuclear translocation of the transcription factor Nrf2.[14] In the
nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter region of
various cytoprotective genes, inducing their expression.[15] This represents a cellular defense
mechanism against electrophilic and oxidative stress.

Cytoplasm

Nif2 Release N2 T
J
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Keapl-Nrf2 signaling pathway activation by 2-Octenal.
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MAPK and NF-kB Pathways: Studies on other a,3-unsaturated aldehydes, such as 4-
hydroxynonenal (HNE), have demonstrated the activation of Mitogen-Activated Protein Kinase
(MAPK) pathways, including JNK.[2][3] These pathways, along with the NF-kB signaling
cascade, are involved in cellular responses to stress, inflammation, and apoptosis.[16][17] The
activation of these pathways by 2-Octenal is plausible given its structural similarity to other
reactive aldehydes.

Metabolism and Detoxification

The primary routes of detoxification for a,3-unsaturated aldehydes involve:
» Oxidation: Conversion to the corresponding carboxylic acid.
e Reduction: Conversion to the corresponding alcohol.

» Glutathione Conjugation: Reaction with glutathione (GSH), a key step in the mercapturic acid
pathway, leading to the formation of more water-soluble and excretable compounds.[6][10]
[18]

Experimental Protocols for Safety Assessment

Standardized protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD), are crucial for the reliable assessment of chemical safety.

Acute Dermal Irritation/Corrosion (OECD 404)

This test evaluates the potential of a substance to cause skin irritation or corrosion.
o Test System: Healthy young adult albino rabbits are typically used.[19][20]

e Procedure: A small amount (e.g., 0.5 mL for liquids) of the test substance is applied to a
shaved patch of skin on the back of the rabbit. The application site is then covered with a
gauze patch and a semi-occlusive dressing for a period of 4 hours.[4][21]

o Observation: After the exposure period, the dressing is removed, and the skin is observed for
signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours post-
application.[4][21]
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e Scoring: The severity of the skin reactions is scored according to a standardized grading
system. The Primary Irritation Index (Pll) is calculated based on these scores.[20]

Acute Eye Irritation/Corrosion (OECD 405)

This test assesses the potential of a substance to cause eye irritation or damage.

Test System: Healthy young adult albino rabbits are the recommended species.[5][22]

e Procedure: A single dose (e.g., 0.1 mL for liquids) of the test substance is instilled into the
conjunctival sac of one eye of the rabbit. The other eye remains untreated and serves as a
control.[3][22]

» Observation: The eyes are examined for signs of corneal opacity, iritis, and conjunctival
redness and swelling at 1, 24, 48, and 72 hours after instillation.[3]

e Scoring: The ocular lesions are scored according to a standardized system to determine the
degree of irritation.[3]

Bacterial Reverse Mutation Test (Ames Test; OECD 471)

This in vitro test is widely used to assess the mutagenic potential of a chemical.

» Test System: Several strains of Salmonella typhimurium and Escherichia coli with pre-
existing mutations that render them unable to synthesize an essential amino acid (e.qg.,
histidine for Salmonella) are used.

e Procedure: The bacterial strains are exposed to various concentrations of the test substance,
both with and without a metabolic activation system (S9 mix from rat liver).[23] The mixture is
then plated on a minimal agar medium lacking the essential amino acid.[23]

o Observation: After incubation, the number of revertant colonies (colonies that have regained
the ability to grow in the absence of the amino acid) is counted.

« Interpretation: A significant, dose-dependent increase in the number of revertant colonies
compared to the control indicates that the substance is mutagenic.
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Skin Sensitization: Local Lymph Node Assay (LLNA;
OECD 429)

The LLNA is the preferred in vivo method for assessing the skin sensitization potential of a

chemical.

Test System: Mice, typically of the CBA/J strain, are used.[6]

e Procedure: The test substance is applied to the dorsal surface of the ears of the mice for
three consecutive days.[6] A vehicle control and a positive control are also included.

o Measurement of Proliferation: On day 6, the mice are injected with a radiolabeled substance
(e.g., 3H-methyl thymidine) or a non-radioactive alternative that is incorporated into the DNA
of proliferating cells. Several hours later, the draining auricular lymph nodes are excised, and
the proliferation of lymphocytes is measured.[12][24]

» Calculation of Stimulation Index (Sl): The level of proliferation in the test groups is compared
to the vehicle control group, and a Stimulation Index (SI) is calculated. An Sl of 3 or greater
is generally considered a positive result, indicating that the substance is a skin sensitizer.[24]
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LLNA Experimental Workflow

Days 1-3:
Apply test substance to
dorsal surface of mouse ears

'

Day 6 (morning):
Inject proliferation marker
(e.g., BrdU, 3H-thymidine)

Day 6 (afternoon):
Excise auricular lymph nodes

'

Process lymph nodes and
measure lymphocyte proliferation

'

Calculate Stimulation Index (SI)

l

S| > 3: Sensitizer

Sl < 3: Non-sensitizer

Click to download full resolution via product page
General workflow for the Local Lymph Node Assay (LLNA).

Handling and Safety Precautions

Given the hazardous properties of 2-Octenal, strict safety measures must be implemented to
minimize exposure.
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Engineering Controls

o Work with 2-Octenal should be conducted in a well-ventilated area, preferably in a chemical
fume hood.[4]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing.[5]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a
respirator with an appropriate cartridge for organic vapors should be used.[5]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[4]
o Keep away from heat, sparks, open flames, and other ignition sources.[12]

» Store separately from strong oxidizing agents, strong acids, and strong bases.[4][5]

Spills and Disposal

 In case of a spill, absorb the material with an inert absorbent (e.g., sand, earth) and collect it
in a suitable container for disposal.[4]

» Avoid breathing vapors and ensure adequate ventilation during cleanup.[4]

o Dispose of waste in accordance with local, state, and federal regulations.[12]
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Chemical Spill Occurs

Evacuate immediate area
and alert others

'

Ensure adequate ventilation

'

Don appropriate PPE
(gloves, goggles, respirator)

Contain the spill with
inert absorbent material
Collect absorbed material into
a sealable container
(Clean the spill area)

Dispose of waste according to
institutional and regulatory guidelines

Click to download full resolution via product page

Logical workflow for responding to a chemical spill.

First Aid Measures
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 Inhalation: Move the affected person to fresh air. If symptoms persist, seek medical attention.

[4]

» Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If skin irritation occurs, seek medical advice.[4][12]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[4][12]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[4]

Occupational Exposure Limits

Currently, there are no specific occupational exposure limits (OELS) established for trans-2-
Octenal by major regulatory bodies such as OSHA or ACGIH.[25][26][27] In the absence of a
specific OEL, it is prudent to handle 2-Octenal with a high degree of caution and to keep
exposure to the lowest achievable level. For other aldehydes, such as acetaldehyde, the
ACGIH has established a Threshold Limit Value-Ceiling (TLV-C) of 25 ppm.[28]

Conclusion

2-Octenal is a combustible and irritant chemical that requires careful handling to ensure the
safety of laboratory personnel. A thorough understanding of its physicochemical properties,
toxicological profile, and appropriate handling procedures is essential. While specific
guantitative toxicity data for 2-Octenal is limited, the information available for the broader class
of a,B-unsaturated aldehydes provides a strong basis for a precautionary approach. By
implementing robust engineering controls, utilizing appropriate personal protective equipment,
and adhering to safe work practices, the risks associated with the handling of 2-Octenal can be
effectively managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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